Cas no 55894-36-5 (3-Pentenoic acid, 2-methyl-, (3Z)-)

• Product Name: 3-Pentenoic acid, 2-methyl-, (3Z)-
• CAS No: 55894-36-5
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 350331
• PubChem ID: 71587183
• Update Time: 2025-04-19

3-Pentenoic acid, 2-methyl-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid, 2-methyl-, (3Z)-
• FEMA 3464
• FEMA No. 3464, Z-
• PE54SJM49M
• (+/-)-2-METHYL-CIS-3-PENTENOIC ACID
• 2-Pentene-4-carboxylic acid
• 3-Pentenoic acid, 2-methyl-, (Z)-
• 2-METHYL-CIS-3-PENTENOIC ACID, (+/-)-
• 55894-36-5
• 2-Methyl-3-pentenoic acid
• SCHEMBL873697
• 2-Methyl-cis-3-pentenoic acid, (+-)-
• (3Z)-2-methyl-3-pentenoic acid
• 2-Methyl-cis-3-pentenoic acid
• Q27286503
• UNII-PE54SJM49M
• (+-)-2-Methyl-cis-3-pentenoic acid
• 2-Methyl-3-pentenoic acid, (3Z)-

• Inchi： 1S/C6H10O2/c1-3-4-5(2)6(7)8/h3-5H,1-2H3,(H,7,8)/b4-3-
• InChI Key： NFRJJFMXYKSRPK-ARJAWSKDSA-N
• SMILES： OC(C(/C=C\C)C)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3